Cas no 1361685-25-7 (2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl)

• Product Name: 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl
• CAS No: 1361685-25-7
• MF: C₁₂H₄Cl₂F₄
• MW: 295.059775352478
• CID: 4995900
• Update Time: 2025-05-24

2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl

• Inchi： 1S/C12H4Cl2F4/c13-6-3-1-2-5(10(6)14)9-11(17)7(15)4-8(16)12(9)18/h1-4H
• InChI Key： JKNOFSWQQYEBMY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=C(C=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl

2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl (CAS No. 1361685-25-7): A Comprehensive Overview

The compound 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl (CAS No. 1361685-25-7) is a highly fluorinated and chlorinated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), but with additional fluorine substitutions that impart distinct characteristics. The biphenyl structure serves as the backbone, with chlorine and fluorine atoms attached at specific positions to create a molecule with tailored electronic and physical properties.

Recent studies have highlighted the importance of understanding the synthesis, characterization, and applications of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl in the context of modern materials science and chemistry. Researchers have explored its potential as a precursor for advanced materials such as high-performance polymers and electronic devices. The presence of both chlorine and fluorine atoms in the molecule introduces a balance between electron-withdrawing effects and steric hindrance, making it a versatile building block for various chemical reactions.

The synthesis of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl typically involves multi-step reactions that include chlorination and fluorination processes. These steps are carefully optimized to achieve high yields and purity levels. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to accelerate the fluorination process while maintaining precise control over the substitution pattern.

One of the most intriguing aspects of this compound is its thermal stability and chemical inertness. These properties make it an ideal candidate for applications in high-temperature environments or as a stabilizing agent in reactive systems. Experimental studies have demonstrated that 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl exhibits exceptional resistance to degradation under harsh conditions, including prolonged exposure to UV light or oxidative agents.

In terms of applications, this compound has shown promise in the development of advanced materials for electronics. Its ability to act as a dielectric material or a flame retardant has been explored in recent research papers. For example, scientists have investigated its use in creating high-performance capacitors or insulating materials for next-generation electronic devices. The unique combination of chlorine and fluorine atoms also makes it a potential candidate for use in specialty coatings or adhesives.

Environmental considerations are another critical area where 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl has been studied extensively. While traditional PCBs are known for their persistence in the environment and potential toxicity to aquatic life, this compound's additional fluorine substitutions may alter its environmental fate significantly. Recent research has focused on understanding its biodegradation pathways and assessing its potential impact on ecosystems.

From a safety standpoint, handling 2',3'-Dichloro-2,3,tetrafluoro-biphenyl requires adherence to standard laboratory protocols due to its chemical reactivity and potential health hazards. Acute exposure can cause irritation to the eyes and skin; therefore, appropriate personal protective equipment (PPE) should be used during handling or synthesis processes.

In conclusion, 2',3'-Dichloro-2,tetrafluoro-biphenyl (CAS No. 1361685-) is a fascinating compound with diverse applications across multiple industries. Its unique chemical structure offers opportunities for innovation in materials science while presenting challenges related to environmental impact and safety management.